Cas no 67385-09-5 (2-(Boc-amino)ethanthiol (>90%))

2-(Boc-amino)ethanthiol (>90%) structure
67385-09-5 structure
Product Name:2-(Boc-amino)ethanthiol (>90%)
CAS No:67385-09-5
MF:C7H15NO2S
MW:177.2645008564
MDL:MFCD00274335
CID:503080
PubChem ID:3017761
Update Time:2025-08-05

2-(Boc-amino)ethanthiol (>90%) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,N-(2-mercaptoethyl)-, 1,1-dimethylethyl ester
    • 2-(Boc-amino)ethanethiol
    • tert-Butyl N-(2-mercaptoethyl)carbamate
    • tert-butyl N-(2-sulfanylethyl)carbamate
    • Boc-Cysteamine
    • 2-t-butyloxycarbonylaminoethanethiol
    • DTXSID50986668
    • Carbamic acid, (2-mercaptoethyl)-, 1,1-dimethylethyl ester
    • N-Boc-aet
    • BOC-Thiol
    • N-(t-Butyloxycarbonyl)-2-aminoethanethiol
    • 2-(Boc-amino)ethanthiol (>90%)
    • tert-Butyl (2-mercaptoethyl)carbamate
    • N-Boc-cysteamine
    • 2-t-butoxycarbonylaminoethanethiol
    • t-butyl-N-(2-mercaptoethyl)-carbamate
    • BP-24460
    • MFCD00274335
    • SY064224
    • 2-(Boc-amino)ethanethiol, 97%
    • (2-mercaptoethyl)carbamic acid tert-butyl ester
    • AS-10564
    • HY-134853
    • A835732
    • EN300-88714
    • SCHEMBL320669
    • N-Boc-2-mercaptoethanamine
    • tert-butyl(2-mercaptoethyl)carbamate
    • AKOS006223205
    • (2-mercapto-ethyl)-carbamic acid tert butyl ester
    • tert-butyl 2-mercaptoethylaminoformate
    • tert-butyl-N-(2-mercaptoethyl)-carbamate
    • BP-30157
    • GSJJCZSHYJNRPN-UHFFFAOYSA-N
    • 1,1-dimethylethyl (2-mercaptoethyl)carbamate
    • 67385-09-5
    • 2-(Boc-amino)ethanthiol (>90per cent)
    • mono-boc-cysteamine
    • N-(tert-Butoxycarbonyl)-2-aminoethanethiol
    • tert-Butyl hydrogen (2-sulfanylethyl)carbonimidate
    • 2-(tert-butoxycarbonylamino)-ethylmercaptan
    • N-t-Butyloxycarbonyl-2-mercapto-ethylamine
    • CS-0159828
    • 2-(N-tert-butoxycarbonylamino)ethanethiol
    • (2-mercapto-ethyl)-carbamic acid tert-butyl ester
    • tert-butyl 2-mercaptoethylcarbamate
    • DB-111609
    • MDL: MFCD00274335
    • Inchi: 1S/C7H15NO2S/c1-7(2,3)10-6(9)8-4-5-11/h11H,4-5H2,1-3H3,(H,8,9)
    • InChI Key: GSJJCZSHYJNRPN-UHFFFAOYSA-N
    • SMILES: SCCNC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 177.08200
  • Monoisotopic Mass: 177.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.2
  • Topological Polar Surface Area: 39.3Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 1.049 g/mL at 20 °C(lit.)
  • Boiling Point: 68 °C/0.3 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:228.2°F
    Degrees Celsius:109°C
  • Refractive Index: n20/D 1.474(lit.)
  • PSA: 77.13000
  • LogP: 1.83180
  • Solubility: Not available

2-(Boc-amino)ethanthiol (>90%) Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • FLUKA BRAND F CODES:10-13-23
  • Hazardous Material Identification: Xi

2-(Boc-amino)ethanthiol (>90%) Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-(Boc-amino)ethanthiol (>90%) Pricemore >>

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TRC
B618560-1g
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$ 71.00 2023-09-08
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2-(Boc-amino)ethanthiol (>90%) Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: 1,1-Bis(diphenylphosphino)ferrocene ,  Hydrotetrakis(triphenylphosphine)rhodium Solvents: Acetone ;  1 h, reflux
Reference
Equilibrating C-S Bond Formation by C-H and S-S Bond Metathesis. Rhodium-Catalyzed Alkylthiolation Reaction of 1-Alkynes with Disulfides
Arisawa, Mieko; Fujimoto, Kenji; Morinaka, Satoshi; Yamaguchi, Masahiko, Journal of the American Chemical Society, 2005, 127(35), 12226-12227

2-(Boc-amino)ethanthiol (>90%) Raw materials

2-(Boc-amino)ethanthiol (>90%) Preparation Products

2-(Boc-amino)ethanthiol (>90%) Related Literature

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